Cas no 117233-19-9 (Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]-)

• Product Name: Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]-
• CAS No: 117233-19-9
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 147200
• PubChem ID: 147205
• Update Time: 2025-04-19

Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-7-yl]-
• 1-[6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-[1,3]dioxolo[4,5-g]chromen-7-yl]ethanone
• 1-(6-Methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo(4,5-g)(1)benzopyran-7-yl)ethanone
• Ethanone, 1-(6-methyl-8-(3,4,5-trimethoxyphenyl)-8H-1,3-dioxolo(4,5-g)(1)benzopyran-7-yl)-
• DTXSID90922343
• 1-[6-Methyl-8-(3,4,5-trimethoxyphenyl)-2H,8H-[1,3]dioxolo[4,5-g][1]benzopyran-7-yl]ethan-1-one
• NSC381591
• 117233-19-9
• NSC-381591

• Inchi： 1S/C22H22O7/c1-11(23)20-12(2)29-15-9-17-16(27-10-28-17)8-14(15)21(20)13-6-18(24-3)22(26-5)19(7-13)25-4/h6-9,21H,10H2,1-5H3
• InChI Key： BNPBTCRKVWFLHV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=O)C(C2C=C(C(=C(C=2)OC)OC)OC)C2C=C3C(=CC1=2)OCO3

Computed Properties

• Exact Mass: 398.13656
• Monoisotopic Mass: 398.136553
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4
• XLogP3: 3.3

Experimental Properties

• Density: 1.264
• Boiling Point: 502.1°C at 760 mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.575
• PSA: 72.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids